Stannane, bis(butylthio)dimethyl-
Description
Stannane, bis(butylthio)dimethyl- (CAS: 1000-40-4) is an organotin compound with the molecular formula C₁₀H₂₄S₂Sn and a molecular weight of 327.15 g/mol. Its structure consists of a central tin atom bonded to two methyl groups and two butylthio (-S-C₄H₉) groups.
Key properties include:
Properties
CAS No. |
1000-40-4 |
|---|---|
Molecular Formula |
C10H24S2Sn |
Molecular Weight |
327.1 g/mol |
IUPAC Name |
bis(butylsulfanyl)-dimethylstannane |
InChI |
InChI=1S/2C4H10S.2CH3.Sn/c2*1-2-3-4-5;;;/h2*5H,2-4H2,1H3;2*1H3;/q;;;;+2/p-2 |
InChI Key |
AZQSJLSJRUNLBI-UHFFFAOYSA-L |
SMILES |
CCCCS[Sn](C)(C)SCCCC |
Canonical SMILES |
CCCC[S-].CCCC[S-].C[Sn+2]C |
Other CAS No. |
1000-40-4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Organotin Compounds
Structural and Functional Group Comparisons
The table below compares bis(butylthio)dimethylstannane with structurally related organotin compounds:
Thermal Decomposition Behavior
Decomposition products vary with substituents:
| Compound | Decomposition Products |
|---|---|
| Bis(butylthio)dimethylstannane | Sn, SOₓ |
| Bis(3-bromopropyl)dimethylstannane | Sn, Br⁻ |
| Di-n-octyltin dihydride | Sn |
Thio-containing compounds (e.g., butylthio, benzoylthio) release SOₓ , while halogenated derivatives emit halides (e.g., Br⁻) .
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